6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid
Overview
Description
“6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid” is a research chemical . Its molecular formula is C14H16O5 and it has a molecular weight of 264.27 g/mol . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid” is 1S/C14H16O5/c1-4-17-10-7-6-9-8(3)11(14(15)16)19-12(9)13(10)18-5-2/h6-7H,4-5H2,1-3H3,(H,15,16) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid” is a solid substance . It has a molecular weight of 264.27 g/mol .Scientific Research Applications
Pharmaceutical Research
6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid: is utilized in pharmaceutical research due to its potential as a building block for drug development. Its molecular structure allows for the synthesis of compounds that could be used in the treatment of various diseases. Researchers can modify the functional groups to produce derivatives with desired pharmacological properties .
Organic Synthesis
This compound serves as a precursor in organic synthesis, particularly in the construction of complex benzofuran derivatives. These derivatives are of interest due to their presence in numerous natural products and pharmaceuticals. The ethoxy groups in particular offer sites for further chemical modifications .
Material Science
In material science, 6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid can be used to create organic semiconductors. Benzofurans are known for their electronic properties, which can be harnessed in the development of new materials for electronic devices .
Analytical Chemistry
As a reference standard, this compound is essential in analytical chemistry for the calibration of instruments and validation of analytical methods. It ensures the accuracy and reliability of analytical results, particularly in pharmaceutical testing .
Biological Activity Studies
The biological activity of benzofuran derivatives makes them a subject of study in biochemistry and pharmacology6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid can be used to explore the biological pathways and mechanisms of action of similar compounds .
Chemical Education
In educational settings, this compound can be used to demonstrate various chemical reactions and synthesis techniques. It provides a practical example for students to understand the principles of organic chemistry and the synthesis of heterocyclic compounds .
Agrochemical Research
The structural framework of benzofurans is also explored in agrochemical research for the development of new pesticides and herbicides. The compound’s reactivity allows for the creation of substances that can target specific pests or weeds without harming crops .
Environmental Chemistry
Lastly, 6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid can be studied for its environmental fate and impact. Understanding its breakdown products and interaction with environmental factors is crucial for assessing its ecological safety .
Safety and Hazards
While specific safety and hazard information for “6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid” is not available, it’s important to note that similar compounds may pose safety hazards such as skin and eye irritation, respiratory irritation, and toxicity if ingested . Proper safety protocols should always be followed when handling such compounds.
properties
IUPAC Name |
6,7-diethoxy-3-methyl-1-benzofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O5/c1-4-17-10-7-6-9-8(3)11(14(15)16)19-12(9)13(10)18-5-2/h6-7H,4-5H2,1-3H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSMNICDRZDYPNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=C(C=C1)C(=C(O2)C(=O)O)C)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60353549 |
Source
|
| Record name | 6,7-diethoxy-3-methyl-1-benzofuran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60353549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Diethoxy-3-methyl-1-benzofuran-2-carboxylic acid | |
CAS RN |
40713-26-6 |
Source
|
| Record name | 6,7-diethoxy-3-methyl-1-benzofuran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60353549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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